Cas no 76215-40-2 (Picras-3-en-21-oicacid,3,15-bis[(3,4-dimethyl-1-oxo-2-pentenyl)oxy]-13,20-epoxy-11,12-dihydroxy-2,16-dioxo-,methyl ester, [3(E),11b,12a,15b(E)]- (9CI))

• Product Name: Picras-3-en-21-oicacid,3,15-bis[(3,4-dimethyl-1-oxo-2-pentenyl)oxy]-13,20-epoxy-11,12-dihydroxy-2,16-dioxo-,methyl ester, [3(E),11b,12a,15b(E)]- (9CI)
• CAS No: 76215-40-2
• MF: C₃₅H₄₆O₁₂
• MW: 658.732552051544
• CID: 574458
• PubChem ID: 6440304
• Update Time: 2025-04-19

Picras-3-en-21-oicacid,3,15-bis[(3,4-dimethyl-1-oxo-2-pentenyl)oxy]-13,20-epoxy-11,12-dihydroxy-2,16-dioxo-,methyl ester, [3(E),11b,12a,15b(E)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oicacid,3,15-bis[(3,4-dimethyl-1-oxo-2-pentenyl)oxy]-13,20-epoxy-11,12-dihydroxy-2,16-dioxo-,methyl ester, [3(E),11b,12a,15b(E)]- (9CI)
• 3-(3,4-Dimethyl-2-pentenoyl)bruceantin
• 76215-40-2
• Picras-3-en-21-oic acid, 3,15-bis((3,4-dimethyl-1-oxo-2-pentenyl)oxy)-13,20-epoxy-11,12-dihydroxy-2,16-dioxo-, methyl ester, (3(E),11beta,12alpha,15beta(E))-

• Inchi： 1S/C35H46O12/c1-15(2)17(5)10-23(37)46-26-19(7)20-12-22-34-14-44-35(32(42)43-9,30(40)25(39)28(34)33(20,8)13-21(26)36)29(34)27(31(41)45-22)47-24(38)11-18(6)16(3)4/h10-11,15-16,20,22,25,27-30,39-40H,12-14H2,1-9H3/b17-10+,18-11+/t20-,22+,25+,27+,28+,29+,30-,33-,34?,35+/m0/s1
• InChI Key： LXEYSQZFCYDOPU-RMQNFBSTSA-N
• SMILES： O1CC23[C@H]4C[C@H]5C(C)=C(C(C[C@]5(C)[C@H]2[C@H]([C@@H]([C@@]1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)OC(/C=C(\C)/C(C)C)=O)O)O)=O)OC(/C=C(\C)/C(C)C)=O

Computed Properties

• Exact Mass: 658.29892690g/mol
• Monoisotopic Mass: 658.29892690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 172Ų